Cas no 1484054-55-8 (2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid)

• Product Name: 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid
• CAS No: 1484054-55-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5295551
• Update Time: 2026-03-10

2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-8-carboxylic acid, octahydro-2-methyl-
• 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid

• Inchi： 1S/C10H18N2O2/c1-11-4-5-12-3-2-8(10(13)14)6-9(12)7-11/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： UVXKCHIVBZQGTJ-UHFFFAOYSA-N
• SMILES： C12CC(C(O)=O)CCN1CCN(C)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines Piperazinopiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines

Additional information on 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid

Comprehensive Overview of 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid (CAS No. 1484054-55-8)

The compound 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid (CAS No. 1484054-55-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate pyrido[1,2-a]pyrazine core, combined with a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological targets, given its rigid bicyclic framework and hydrogen-bonding capabilities.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid has surged due to their role in addressing unmet medical needs. This compound’s structural complexity aligns with trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms. Its CAS No. 1484054-55-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) and medicinal chemistry optimization.

The synthetic accessibility of 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid has been a focal point for organic chemists. Modern green chemistry techniques, such as catalytic hydrogenation and microwave-assisted synthesis, have been explored to improve its yield and purity. These methods resonate with the growing emphasis on sustainable chemical processes, a topic highly searched in academic and industrial forums.

From a pharmacological perspective, the pyrido[1,2-a]pyrazine scaffold of this compound exhibits promising bioisosteric properties, often compared to piperazine and morpholine derivatives. Such comparisons are common in structure-activity relationship (SAR) studies, which dominate discussions in drug development communities. Its carboxylic acid moiety further enhances its potential as a metal-chelating agent, a feature leveraged in enzyme inhibition research.

Analytical characterization of CAS No. 1484054-55-8 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying its stereochemical purity, a key concern for researchers optimizing chiral drug candidates. The compound’s thermal stability and solubility profile are also frequently evaluated, as these factors influence its formulation compatibility.

In the context of intellectual property, 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid has been cited in several patents related to CNS therapeutics and GPCR modulators. This aligns with the broader industry focus on neurological disorders, a hot topic in biomedical research. Its patent landscape is often analyzed alongside similar bicyclic compounds to identify white-space opportunities.

Given the rising interest in precision medicine, the tailored functionalization of this compound’s core structure could unlock new therapeutic avenues. For instance, its N-methyl group offers a site for derivatization, enabling the creation of targeted prodrugs. Such strategies are increasingly explored in oncology and immunology research, areas with high search engine visibility.

In summary, 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-8-carboxylic acid (CAS No. 1484054-55-8) represents a compelling case study in modern chemical innovation. Its multifunctional architecture, combined with its diverse applicability, positions it as a valuable asset in both academic and industrial settings. As computational chemistry and machine learning continue to reshape drug discovery, this compound’s molecular versatility will likely sustain its relevance in cutting-edge research.